Cas no 1692539-11-9 (3-(trifluoromethoxy)phenylmethanethiol)

• Product Name: 3-(trifluoromethoxy)phenylmethanethiol
• CAS No: 1692539-11-9
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• CID: 5715649
• PubChem ID: 17908503
• Update Time: 2025-06-08

3-(trifluoromethoxy)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 1692539-11-9
• SCHEMBL7118708
• [3-(trifluoromethoxy)phenyl]methanethiol
• LHDSLMJORQQWQM-UHFFFAOYSA-N
• EN300-1288736
• Benzenemethanethiol, 3-(trifluoromethoxy)-
• 3-(trifluoromethoxy)phenylmethanethiol

• Inchi： 1S/C8H7F3OS/c9-8(10,11)12-7-3-1-2-6(4-7)5-13/h1-4,13H,5H2
• InChI Key： LHDSLMJORQQWQM-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 208.01697050g/mol
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 207.4±35.0 °C(Predicted)
• pka: 9.26±0.10(Predicted)

Additional information on 3-(trifluoromethoxy)phenylmethanethiol

Introduction to 3-(trifluoromethoxy)phenylmethanethiol (CAS No. 1692539-11-9)

3-(trifluoromethoxy)phenylmethanethiol, identified by its CAS number 1692539-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aromatic thiol derivatives, characterized by the presence of a phenyl ring substituted with a trifluoromethoxy group and a methanethiol side chain. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and inflammatory disorders.

The trifluoromethoxy group is a key structural moiety that imparts distinct electronic and steric properties to the molecule. Fluorine atoms are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity, making compounds containing trifluoromethyl groups highly desirable in drug development. In contrast, the thiol (-SH) group is a versatile functional handle that can participate in various chemical transformations, including nucleophilic additions, disulfide bond formations, and metal coordination. The combination of these two functional groups in 3-(trifluoromethoxy)phenylmethanethiol creates a molecule with potential applications in both medicinal chemistry and materials science.

Recent advancements in the synthesis of aryl thiol derivatives have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have demonstrated that the use of palladium-catalyzed cross-coupling reactions can effectively introduce the trifluoromethoxy group onto a phenyl ring while preserving the integrity of the thiol moiety. These methodologies have been particularly useful in constructing complex molecular architectures that mimic natural products and bioactive scaffolds.

The pharmaceutical relevance of 3-(trifluoromethoxy)phenylmethanethiol has been further underscored by its incorporation into several lead compounds under investigation for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that aryl thiol derivatives can modulate enzyme activity and protein-protein interactions, thereby influencing disease pathogenesis. The trifluoromethyl group's ability to improve pharmacokinetic properties has also been exploited in designing more potent and selective therapeutic agents.

In addition to its pharmaceutical applications, 3-(trifluoromethoxy)phenylmethanethiol has shown promise in materials science, particularly as a precursor for synthesizing functional materials with enhanced thermal stability and electronic properties. The presence of both electron-withdrawing fluorine atoms and electron-donating sulfur atoms allows for fine-tuning of the molecule's electronic characteristics, making it suitable for use in organic electronics and nanotechnology.

The synthesis of 3-(trifluoromethoxy)phenylmethanethiol typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Key steps include halogenation followed by nucleophilic substitution with sodium trifluoromethoxide, followed by thiolylation using sodium hydrosulfide or another suitable thiol source. Advances in flow chemistry have enabled more efficient and scalable production processes for this compound, reducing reaction times and improving overall yields.

Evaluation of the biological activity of 3-(trifluoromethoxy)phenylmethanethiol has revealed its potential as an inhibitor of certain enzymes implicated in inflammation and oxidative stress. Preclinical studies have demonstrated that derivatives of this compound can attenuate inflammatory responses by modulating signaling pathways such as NF-κB and MAPK. These findings have laid the groundwork for further exploration into its therapeutic potential.

The role of computational chemistry in designing and optimizing molecules like 3-(trifluoromethoxy)phenylmethanethiol cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities, metabolic stability, and pharmacokinetic profiles before experimental synthesis is undertaken. This approach has significantly reduced the time required to identify promising candidates for further development.

In conclusion, 3-(trifluoromethoxy)phenylmethanethiol (CAS No. 1692539-11-9) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutic agents targeting neurological and inflammatory diseases, while also serving as a valuable building block for advanced functional materials. Continued research into synthetic methodologies and biological activities will further elucidate its potential contributions to science and industry.